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Compound of Interest

Compound Name:
5-Chloropentylamine

hydrochloride

CAS No.: 1745-60-4

Cat. No.: B3048562

Get Quote

Executive Summary: Immediate Action Directives
For the busy researcher, this section outlines the critical "Do's and Don'ts" for handling 5-
Chloropentylamine Hydrochloride (CAS: 5891-33-8).[1]
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Category Directive

Waste Classification

Hazardous Chemical Waste (Halogenated). Do

NOT dispose of in municipal trash or sanitary

sewer.[2]

Primary Hazard

Skin/Eye Irritant & Potential Alkylating Agent.

The chloro-alkyl tail allows for nucleophilic

attack; treat as a potential mutagen.[2]

Storage State

Keep as a solid whenever possible. In solution,

it may slowly cyclize to form piperidinium salts.

[1][2]

Incompatibility

Strictly avoid Strong Bases. Adding base

removes the HCl, liberating the free amine

(volatile, malodorous, and lower flash point).[1]

Container Labeling

Must be labeled: "Hazardous Waste - 5-

Chloropentylamine HCl - Halogenated Organic

Solid/Liquid."

Chemical Profile & Hazard Logic
To handle a chemical safely, one must understand its latent reactivity. 5-Chloropentylamine
Hydrochloride is not just a "salt"; it is a bifunctional molecule containing a nucleophilic amine

(masked as a salt) and an electrophilic alkyl chloride.[1]

The "Why" Behind the Protocol
The Halogen Factor: The presence of the Chlorine atom (

) mandates that this waste be incinerated in a facility equipped with acid gas scrubbers.[2]
Burning this compound releases Hydrogen Chloride (HCl) gas.[2] Standard autoclaving or
non-scrubbed incineration is insufficient.[2]

The Salt vs. Free Base Dynamic:

As Hydrochloride (Current Form): Ionic solid, non-volatile, water-soluble, generally stable.

[1]
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As Free Base (If Basified): If you mix this with Sodium Hydroxide (NaOH) or Bicarbonate,

you generate 5-chloropentylamine.[1] This is an oily liquid that is significantly more volatile

and possesses a "fishy" amine odor.[2]

Implication: Do not attempt to "neutralize" this waste in the lab. You will only increase the

inhalation hazard.[2]

GHS Hazard Identification[2]
Signal Word:WARNING

H302: Harmful if swallowed.[2][3][4][5]

H315/H319: Causes skin and serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Disposal Workflow & Decision Logic
The following diagram illustrates the decision-making process for disposing of 5-

Chloropentylamine HCl based on its physical state in your laboratory.
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Waste Generation: 5-Chloropentylamine HCl

Determine Physical State

Solid Waste (Powder/Crystals)

Dry

Liquid Waste (Dissolved in Solvents)

Solution

1. Place in clear glass/HDPE jar.
2. Label 'Solid Hazardous Waste - Halogenated'.

3. Seal tightly (Hygroscopic).

Check Solvent Type

Request EHS Pickup / Incineration

Dissolved in DCM, Chloroform, etc.

Halogenated

Dissolved in Water, MeOH, EtOH

Non-Halogenated

Segregate into 'Halogenated Waste' Carboy.
(Do NOT mix with oxidizers)

*Must now be treated as Halogenated*

Click to download full resolution via product page

Figure 1: Decision logic for waste segregation. Note that even if dissolved in water (non-

halogenated), the presence of the chloro-amine renders the entire mixture "Halogenated

Waste" for disposal purposes.[1]
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Detailed Step-by-Step Protocols
Protocol A: Solid Waste Disposal (Preferred)
Best for: Expired shelf stocks, weighing boat residues, or failed reaction solids.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar with a Teflon-lined screw cap.[2] Avoid metal containers due to potential corrosion

from the hydrochloride salt.[2]

Transfer: Transfer the solid using a disposable spatula.[2] Do not generate dust.[2][3][4][6][7]

Engineering Control: Perform this inside a chemical fume hood.[2]

Labeling: Attach a hazardous waste tag immediately.[2]

Chemical Name: 5-Chloropentylamine Hydrochloride.[2]

Hazard Checkbox: Toxic, Irritant.[1][2]

Constituents: 100%.[2]

Secondary Containment: Place the sealed jar into a secondary bin (e.g., a Nalgene tub) until

pickup to prevent accidental breakage.

Protocol B: Liquid Waste Disposal
Best for: Reaction mother liquors or washing solutions.[2]

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (Nitric acid,

Peroxides) or Strong Bases (Ammonia, Sodium Hydroxide).[1]

Selection of Stream:

You must use the Halogenated Organic Waste stream.[2]

Why? Even if the solvent is water or ethanol, the solute (5-chloropentylamine) contains

chlorine.[1] If you put this in "Non-Halogenated Waste," you risk violating incineration

permits that strictly limit chlorine content.[1][2]
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pH Verification: Check that the solution is Neutral or Acidic (pH < 7).[2]

If Basic (pH > 8): The free amine is present.[2] Cap tightly immediately to prevent vapor

release.[2] Do not attempt to re-acidify unless you have a validated cooling protocol, as

acid-base neutralization is exothermic and can cause splashing.[1]

Chemical Incompatibility & Reactivity[2][9][12]
Understanding what not to mix is as important as the disposal itself.[2]

Incompatible Class Reaction Risk Mechanism

Strong Bases (NaOH, KOH,

Ammonia)
Volatilization

Deprotonation of the

hydrochloride salt releases the

free amine, increasing vapor

pressure and odor.[1]

Strong Oxidizers (Nitric Acid,

Permanganates)
Fire / Explosion

Amines can be oxidized

violently; alkyl chlorides can

release toxic phosgene-like

gases under extreme

oxidation.[1]

Reactive Metals (Na, K, Mg) Explosion

Reaction with the alkyl chloride

moiety (Wurtz-type coupling)

can be exothermic and

runaway.[1]

Visualizing the "Base Hazard"
The following diagram details why basification is a safety risk during disposal.

5-Chloropentylamine HCl
(Solid, Stable Salt)

Deprotonation Reaction
(Exothermic)

Strong Base
(NaOH / KOH)

Free Amine Released
(Volatile Liquid, Fishy Odor)Risk: Inhalation Hazard

NaCl + H2O
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Click to download full resolution via product page

Figure 2: The chemical consequence of mixing the waste with strong bases.[1]

Regulatory Framework (USA - RCRA)[1][13]
While specific waste codes depend on the concentration and mixture, the following guidelines

apply under the US Environmental Protection Agency (EPA) Resource Conservation and

Recovery Act (RCRA).

Characteristic Waste: While 5-Chloropentylamine HCl is not explicitly listed on the P or U

lists, it is treated as hazardous due to Toxicity and potential Corrosivity (if in aqueous

solution).[2]

Halogenated Solvents (F-List): If this compound is mixed with spent halogenated solvents

(Methylene Chloride, etc.), the entire mixture defaults to F001/F002 waste codes [1].[1]

Best Practice: In the absence of a specific list code, label as "Non-Regulated Hazardous

Waste" pending EHS profiling, but manage strictly as Halogenated.[1]

Emergency Procedures
Spill (Solid): Dampen a paper towel with water to place over the spill (prevents dust).[2]

Scoop up the material and place it in a waste jar.[2] Wipe the area with weak acid (dilute

acetic acid) followed by soap and water.[2]

Spill (Liquid): Absorb with vermiculite or a commercial "Organic" spill kit.[2] Do not use "Base

Neutralizer" pads, as this will release amine vapors.[1][2]

Skin Contact: Wash with soap and water for 15 minutes.[2] The alkyl chloride moiety can be

a skin sensitizer; monitor for dermatitis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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